N4-(3,4-dimethylphenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(3,4-dimethylphenyl)-6-N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C23H26N6O/c1-16-10-11-18(14-17(16)2)26-21-20-15-25-29(19-8-5-4-6-9-19)22(20)28-23(27-21)24-12-7-13-30-3/h4-6,8-11,14-15H,7,12-13H2,1-3H3,(H2,24,26,27,28)
• InChI Key: DBFNRTCYHNRMIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NCCCOC)C4=CC=CC=C4)C
• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol

Description

N4-(3,4-dimethylphenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C23H26N6O and its molecular weight is 402.502. The purity is usually 95%.
BenchChem offers high-quality N4-(3,4-dimethylphenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N4-(3,4-dimethylphenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The development of concise and efficient synthesis routes for highly substituted pyrimidine derivatives has been a focus, leading to the exploration of Schiff base-type intermediates for the synthesis of complex molecules. These synthetic approaches provide insights into the electronic polarization within substituted pyrimidine systems and their potential applications in designing new compounds with desirable properties (Cobo et al., 2018).

Antifungal and Biological Activities

• Investigations into the antifungal effects of pyrimidine derivatives have demonstrated their potential as biologically active compounds. For example, studies on 4-methoxy-N, N-dimethyl-6-(phenylthio)pyrimidin-2-amine derivatives have shown significant antifungal activities against various fungi, suggesting their development into useful antifungal agents (Jafar et al., 2017).

Material Science Applications

• The synthesis of pyrazolo-pyridine derivatives has been explored for their application as novel corrosion inhibitors, useful in industrial processes such as steel pickling. These studies utilize ultrasound-assisted synthesis methods and evaluate the corrosion inhibition efficiency through experimental and computational modeling methods, indicating their potential in material protection (Dohare et al., 2018).

Electrochemical Properties

• Research on the electrochemical properties of pyrazolo[3,4-d]pyrimidine analogues of 1-methylisoguanosine has highlighted their A1 adenosine receptor affinity, offering a foundation for the development of novel therapeutic agents. This work emphasizes the significance of structural modifications on biological activity and receptor selectivity, contributing valuable insights for drug design (Harden et al., 1991).